Cas no 313398-45-7 (4-[3,5-bis(4-bromophenyl)-4,5-dihydro-1H-pyrazol-1-yl]-N-(2,4-dimethylphenyl)-4-oxobutanamide)

• Product Name: 4-[3,5-bis(4-bromophenyl)-4,5-dihydro-1H-pyrazol-1-yl]-N-(2,4-dimethylphenyl)-4-oxobutanamide
• CAS No: 313398-45-7
• MF: C₂₇H₂₅Br₂N₃O₂
• MW: 583.314305067062
• CID: 5811179
• PubChem ID: 3621145
• Update Time: 2025-07-10

4-[3,5-bis(4-bromophenyl)-4,5-dihydro-1H-pyrazol-1-yl]-N-(2,4-dimethylphenyl)-4-oxobutanamide Chemical and Physical Properties

Names and Identifiers

• 313398-45-7
• 4-(3,5-bis(4-bromophenyl)-4,5-dihydro-1H-pyrazol-1-yl)-N-(2,4-dimethylphenyl)-4-oxobutanamide
• 4-[3,5-bis(4-bromophenyl)-4,5-dihydro-1H-pyrazol-1-yl]-N-(2,4-dimethylphenyl)-4-oxobutanamide
• 4-[3,5-bis(4-bromophenyl)-3,4-dihydropyrazol-2-yl]-N-(2,4-dimethylphenyl)-4-oxobutanamide
• AKOS021988257
• F0450-0011
• SR-01000422758-1
• Oprea1_690439
• SR-01000422758
• AKOS001608231

• Inchi： 1S/C27H25Br2N3O2/c1-17-3-12-23(18(2)15-17)30-26(33)13-14-27(34)32-25(20-6-10-22(29)11-7-20)16-24(31-32)19-4-8-21(28)9-5-19/h3-12,15,25H,13-14,16H2,1-2H3,(H,30,33)
• InChI Key： GHZVVHQDMIJGRY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1CC(C2C=CC(=CC=2)Br)=NN1C(CCC(NC1C=CC(C)=CC=1C)=O)=O

Computed Properties

• Exact Mass: 583.02930g/mol
• Monoisotopic Mass: 581.03135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 4-[3,5-bis(4-bromophenyl)-4,5-dihydro-1H-pyrazol-1-yl]-N-(2,4-dimethylphenyl)-4-oxobutanamide

Comprehensive Analysis of 4-[3,5-bis(4-bromophenyl)-4,5-dihydro-1H-pyrazol-1-yl]-N-(2,4-dimethylphenyl)-4-oxobutanamide (CAS No. 313398-45-7)

The compound 4-[3,5-bis(4-bromophenyl)-4,5-dihydro-1H-pyrazol-1-yl]-N-(2,4-dimethylphenyl)-4-oxobutanamide (CAS No. 313398-45-7) is a highly specialized organic molecule with significant potential in pharmaceutical and material science research. Its complex structure, featuring a pyrazole core and bromophenyl substituents, makes it a subject of interest for researchers exploring novel drug candidates and advanced materials. The presence of 4-bromophenyl groups and a butanamide moiety contributes to its unique physicochemical properties, which are critical for applications in targeted drug delivery and molecular recognition systems.

In recent years, the demand for heterocyclic compounds like 4-[3,5-bis(4-bromophenyl)-4,5-dihydro-1H-pyrazol-1-yl]-N-(2,4-dimethylphenyl)-4-oxobutanamide has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in its potential as a kinase inhibitor or receptor modulator, given its structural similarity to known bioactive molecules. The compound's CAS No. 313398-45-7 is frequently searched in academic databases, reflecting its growing relevance in drug discovery pipelines.

The synthesis of 4-[3,5-bis(4-bromophenyl)-4,5-dihydro-1H-pyrazol-1-yl]-N-(2,4-dimethylphenyl)-4-oxobutanamide involves multi-step organic reactions, including condensation and cyclization processes. Its brominated aromatic rings enhance its stability and reactivity, making it a valuable intermediate for further derivatization. This aligns with the current trend in green chemistry, where researchers seek efficient and sustainable methods to synthesize complex molecules with minimal environmental impact.

From a pharmacological perspective, the compound's N-(2,4-dimethylphenyl) group may influence its bioavailability and metabolic stability. These attributes are critical for developing orally active drugs, a hot topic in modern therapeutics. Additionally, its 4-oxobutanamide moiety could play a role in hydrogen bonding interactions, a key factor in drug-target binding affinity. Such features are often explored in computational chemistry studies, which are increasingly popular among researchers using AI-driven molecular modeling tools.

The compound's potential extends beyond pharmaceuticals. Its aromatic and heterocyclic structure makes it a candidate for organic electronics, such as OLEDs or photovoltaic materials. This aligns with the global push toward renewable energy and sustainable technologies, topics frequently searched in scientific and industrial communities. The 4-bromophenyl groups, in particular, could enhance electron transport properties, a desirable trait in semiconductor applications.

Quality control and characterization of CAS No. 313398-45-7 are essential for ensuring its applicability in research. Techniques like HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structural integrity. These methods are widely discussed in online forums and academic platforms, reflecting their importance in analytical chemistry workflows.

In summary, 4-[3,5-bis(4-bromophenyl)-4,5-dihydro-1H-pyrazol-1-yl]-N-(2,4-dimethylphenyl)-4-oxobutanamide represents a multifaceted compound with promising applications in drug development and material science. Its unique structural features and growing research interest underscore its potential to address contemporary challenges in these fields. As scientific inquiries into heterocyclic frameworks and brominated compounds continue to expand, this molecule is poised to remain a focal point of innovative research.